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Compound of Interest

Compound Name: N-Methyl-p-(o-tolylazo)aniline

Cat. No.: B090830 Get Quote

An In-depth Technical Guide to N-Methyl-p-(o-
tolylazo)aniline
This technical guide provides a comprehensive overview of the physical and chemical

properties, experimental protocols, and biological activities of N-Methyl-p-(o-tolylazo)aniline.

The information is intended for researchers, scientists, and professionals in drug development

and related fields.

Chemical Identity and Physical Properties
N-Methyl-p-(o-tolylazo)aniline, with the CAS number 17018-24-5, is an aromatic azo

compound.[1] While specific experimental data for this compound is limited in publicly available

literature, its fundamental properties can be summarized.

Table 1: Physical and Chemical Properties of N-Methyl-p-(o-tolylazo)aniline and Related

Compounds
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Property
N-Methyl-p-(o-
tolylazo)aniline

N-Methylaniline
(Precursor)

p-Toluidine
(Precursor)

CAS Number 17018-24-5[1] 100-61-8[2][3] 106-49-0

Molecular Formula C₁₄H₁₅N₃[1] C₇H₉N[2][3] C₇H₉N

Molecular Weight 225.32 g/mol [1] 107.15 g/mol [3] 107.15 g/mol

Appearance Not specified
Colorless to brown

viscous liquid[3]
White solid

Melting Point Not specified -57 °C[2] 43-45 °C

Boiling Point Not specified 195 °C[2] 200 °C

Solubility Not specified Insoluble in water[3]
Slightly soluble in

water

Density Not specified 0.989 g/mL at 25 °C[3] 1.046 g/cm³

Synthesis and Characterization
A plausible synthetic route for N-Methyl-p-(o-tolylazo)aniline involves a diazo coupling

reaction, a standard method for preparing azo dyes.

General Synthesis Protocol
The synthesis would typically proceed in two main steps:

Diazotization of o-Toluidine: o-Toluidine is treated with a cold solution of sodium nitrite

(NaNO₂) and a strong acid, such as hydrochloric acid (HCl), to form the o-tolyldiazonium

salt. This reaction is highly exothermic and must be carried out at low temperatures (0-5 °C)

to prevent the decomposition of the diazonium salt.

Azo Coupling with N-Methylaniline: The resulting o-tolyldiazonium salt solution is then slowly

added to a solution of N-methylaniline, typically in a neutral or slightly acidic medium. The

electrophilic diazonium ion attacks the electron-rich aromatic ring of N-methylaniline, usually

at the para position, to form the azo compound N-Methyl-p-(o-tolylazo)aniline.
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Step 1: Diazotization Step 2: Azo Coupling

o-Toluidine NaNO₂ / HCl
(0-5 °C) o-Tolyldiazonium Salt N-Methylaniline N-Methyl-p-(o-tolylazo)aniline

Coupling Reaction

Click to download full resolution via product page

A plausible synthetic workflow for N-Methyl-p-(o-tolylazo)aniline.

Characterization
The synthesized compound would be characterized using standard analytical techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR would confirm the

chemical structure by identifying the different types of protons and carbons and their

connectivity.

Infrared (IR) Spectroscopy: IR spectroscopy would show characteristic absorption bands for

the N-H bond in the secondary amine, C-H bonds of the aromatic rings, and the N=N azo

bond.

Mass Spectrometry (MS): Mass spectrometry would determine the molecular weight of the

compound and provide information about its fragmentation pattern, further confirming the

structure.

High-Performance Liquid Chromatography (HPLC): HPLC can be used to assess the purity

of the compound. A method similar to that developed for 2-methyl-4-(2-tolylazo)aniline could

be adapted, using a C18 column with a methanol-water mobile phase and UV detection.[4]

[5]

Biological Activity and Metabolism
Toxicological Profile
The Registry of Toxic Effects of Chemical Substances (RTECS) classifies N-Methyl-p-(o-
tolylazo)aniline as a tumorigen.[1] This is consistent with the known carcinogenicity of some
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other azo dyes and their metabolites. For instance, p-Chloro-o-toluidine, a structurally related

aromatic amine, is reasonably anticipated to be a human carcinogen.[6] Studies on N-

methylaniline have also raised concerns about its potential carcinogenicity and mutagenicity.[7]

Metabolism of Azo Dyes
Azo dyes are generally metabolized in the body through a two-step process involving initial

reduction of the azo bond followed by oxidation of the resulting aromatic amines.[8]

Reductive Cleavage: The azo bond (-N=N-) is cleaved by azoreductase enzymes, which are

present in the liver and, more significantly, in the gut microbiota.[9][10] This reduction breaks

the molecule into two aromatic amines. In the case of N-Methyl-p-(o-tolylazo)aniline, this

would yield o-toluidine and N-methyl-p-phenylenediamine.

Oxidative Metabolism: The resulting aromatic amines can then undergo further metabolism,

primarily in the liver, through oxidation reactions catalyzed by cytochrome P450 enzymes.

This can lead to the formation of reactive metabolites that can bind to DNA and other

macromolecules, potentially initiating carcinogenic processes.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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